Cas no 65967-20-6 (20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol)

• Product name: 20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol
• CAS No: 65967-20-6
• MF: C₂₄H₃₉NO₇
• MW: 453.568968057632
• CID: 1705314
• PubChem ID: 181763

20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol Chemical and Physical Properties

Names and Identifiers

• 20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxyaconitane-1,7,8-triol
• Gigactonine
• Paniculine (Consolida)
• Oprea1_135784
• Q15411016
• BAS 01832198
• 11-ethyl-13-(hydroxymethyl)-4,6,18-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-8,9,16-triol
• Oprea1_818531
• 65967-20-6
• Paniculine
• Aconitane-1,7,8-triol, 20-ethyl-4-(hydroxymethyl)-6,14,16-trimethoxy-, (1alpha,6beta,14alpha,16beta)-

• Inchi： InChI=1S/C24H39NO7/c1-5-25-10-21(11-26)7-6-15(27)23-13-8-12-14(30-2)9-22(28,16(13)17(12)31-3)24(29,20(23)25)19(32-4)18(21)23/h12-20,26-29H,5-11H2,1-4H3
• InChI Key： DKODPYKVVJKLFU-UHFFFAOYSA-N
• SMILES： CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6OC)OC)O)O)OC)O)CO

Computed Properties

• Exact Mass: 453.27265258g/mol
• Monoisotopic Mass: 453.27265258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 798
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 13
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: -1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids